Cas no 2172005-24-0 (3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-hydroxy-2-methylpropanoic acid)

• Product Name: 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-hydroxy-2-methylpropanoic acid
• CAS No: 2172005-24-0
• MF: C₂₄H₂₈N₂O₆
• MW: 440.488926887512
• CID: 5902268
• PubChem ID: 165559293
• Update Time: 2025-05-20

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-hydroxy-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-hydroxy-2-methylpropanoic acid
• 2172005-24-0
• EN300-1503334
• 3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}-2-hydroxy-2-methylpropanoic acid

• Inchi： 1S/C24H28N2O6/c1-3-15(21(27)26-14-24(2,31)22(28)29)12-25-23(30)32-13-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,15,20,31H,3,12-14H2,1-2H3,(H,25,30)(H,26,27)(H,28,29)
• InChI Key： QFIOSYQHJZXOEI-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(NCC(C(=O)O)(C)O)=O)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 440.19473662g/mol
• Monoisotopic Mass: 440.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 663
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 125Ų

Additional information on 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-hydroxy-2-methylpropanoic acid

Comprehensive Overview of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-hydroxy-2-methylpropanoic acid (CAS No. 2172005-24-0)

In the realm of peptide synthesis and pharmaceutical research, 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-hydroxy-2-methylpropanoic acid (CAS No. 2172005-24-0) has emerged as a compound of significant interest. This derivative, often referred to in abbreviated forms due to its complex nomenclature, plays a pivotal role in the development of novel therapeutic agents. The compound's unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it indispensable in solid-phase peptide synthesis (SPPS), a technique widely employed in drug discovery and biotechnology.

The Fmoc-protected amino acid derivative is particularly valued for its stability under basic conditions, which is critical for stepwise peptide elongation. Researchers frequently search for "Fmoc amino acid derivatives" or "CAS 2172005-24-0 applications" to understand its utility in synthesizing peptides with high purity and yield. Recent advancements in personalized medicine and targeted drug delivery have further amplified the demand for such specialized building blocks. The compound's hydroxyl and methyl groups contribute to its solubility and reactivity, making it a versatile candidate for modifying peptide backbones.

From an industrial perspective, the scalability of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-hydroxy-2-methylpropanoic acid synthesis is a hot topic. Companies are investing in greener chemistry approaches to produce this compound efficiently, aligning with the global push toward sustainable pharmaceutical manufacturing. Queries like "eco-friendly Fmoc synthesis" or "CAS 2172005-24-0 suppliers" reflect this trend. Additionally, its compatibility with automated peptide synthesizers has made it a staple in high-throughput screening (HTS) workflows, accelerating the discovery of bioactive peptides.

Analytical characterization of this compound involves techniques such as HPLC, mass spectrometry, and NMR spectroscopy, ensuring its purity and structural integrity. The rise of computational tools for peptide design has also led to increased interest in "in silico peptide modeling with Fmoc derivatives," where this compound serves as a key component. Its role in creating peptidomimetics—molecules that mimic natural peptides—has opened doors to innovative treatments for diseases previously deemed undruggable.

In conclusion, 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-hydroxy-2-methylpropanoic acid (CAS No. 2172005-24-0) stands at the intersection of chemistry, biology, and technology. Its applications span from academic research to industrial-scale production, driven by the growing need for precision therapeutics. As the scientific community continues to explore its potential, this compound will undoubtedly remain a cornerstone in the advancement of peptide-based medicine.